1-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]-1-butanol

• IUPAC Name: 1-[1-(2-phenoxyethyl)benzimidazol-2-yl]butan-1-ol
• InChI: InChI=1S/C19H22N2O2/c1-2-8-18(22)19-20-16-11-6-7-12-17(16)21(19)13-14-23-15-9-4-3-5-10-15/h3-7,9-12,18,22H,2,8,13-14H2,1H3
• InChI Key: TUKLKLIPZPAQIH-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=NC2=CC=CC=C2N1CCOC3=CC=CC=C3)O
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

1-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]-1-butanol is a compound that has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research. This compound is a benzimidazole derivative and has been shown to possess various biological activities, including anticancer, antiviral, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 1-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]-1-butanol is not fully understood. However, studies have shown that it exerts its biological activities by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. It has also been shown to interact with various cellular targets, including tubulin and DNA.
Biochemical and Physiological Effects:
1-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]-1-butanol has been shown to possess various biochemical and physiological effects, including:
1. Inhibition of cell proliferation: This compound has been shown to inhibit cell proliferation by inducing cell cycle arrest and apoptosis.
2. Inhibition of angiogenesis: Studies have shown that this compound inhibits angiogenesis by suppressing the expression of vascular endothelial growth factor (VEGF).
3. Inhibition of inflammation: This compound has been shown to inhibit inflammation by suppressing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]-1-butanol in lab experiments include its potent biological activities, high yield and purity, and ease of synthesis. However, there are also some limitations associated with the use of this compound, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 1-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]-1-butanol, including:
1. Investigation of its potential as a cancer therapy: Further studies are needed to fully understand the anticancer activity of this compound and its potential as a cancer therapy.
2. Investigation of its potential as an antiviral therapy: Further studies are needed to fully understand the antiviral activity of this compound and its potential as an antiviral therapy.
3. Investigation of its mechanism of action: Further studies are needed to fully understand the mechanism of action of this compound and its cellular targets.
4. Investigation of its potential toxicity: Further studies are needed to fully understand the potential toxicity of this compound and its safety for use in humans.
Conclusion:
1-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]-1-butanol is a promising compound with various biological activities, including anticancer, antiviral, and anti-inflammatory properties. The synthesis of this compound has been optimized to achieve high yield and purity, making it an attractive option for scientific research. Further studies are needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent.

Scientific Research Applications

1-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]-1-butanol has been shown to possess various biological activities, making it a promising compound for scientific research. Some of the research areas where this compound has been studied include:
1. Anticancer activity: Studies have shown that this compound exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has been shown to induce apoptosis and inhibit cell proliferation, making it a potential candidate for cancer therapy.
2. Antiviral activity: This compound has also been shown to possess antiviral activity against several viruses, including herpes simplex virus and human immunodeficiency virus. It has been shown to inhibit viral replication and reduce viral load, making it a potential candidate for antiviral therapy.
3. Anti-inflammatory activity: This compound has been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. It has been shown to reduce inflammation in animal models of arthritis and colitis, making it a potential candidate for the treatment of inflammatory diseases.